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Compound of Interest

Compound Name: Sodium octyl sulfate

Cat. No.: B092688

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium octyl sulfate (SOS), an anionic
surfactant with significant applications across various scientific and industrial domains,
including pharmaceutical sciences. This document outlines its core chemical and physical
properties, details on its molecular structure, and methodologies for its synthesis and analysis.

Molecular Structure and Formula

Sodium octyl sulfate, also known as sodium capryl sulfate, is the sodium salt of the octyl
ester of sulfuric acid.[1] It is characterized by an eight-carbon hydrophobic alkyl chain and a
hydrophilic sulfate head group, rendering it amphiphilic and enabling its function as a surface-
active agent.

Molecular Formula: CsH17NaOaS[2][3]

Linear Formula: CHs3(CH2)7OSOsNa[4]

SMILES: CCCCCCCCOS(=0)(=0)[0-].[Na+][2]

InChiKey: WFRKIMRGXGWHBM-UHFFFAQYSA-M[2]

Physicochemical Properties
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The physicochemical properties of sodium octyl sulfate are summarized in the table below,
providing key data points for its application in research and formulation.

Property Value References

Molecular Weight 232.27 g/mol [3114]

White to off-white crystalline
Appearance ) [11[31[5]
powder or solid

Melting Point 195 °C (decomposes) [41[6]
Boiling Point 383 °C (decomposes) [5]
. Highly soluble in water (20

Solubility [11041071
mg/mL)

Critical Micelle Concentration )
0.13 M in water [8]19]

(CMC)

CAS Number 142-31-4 [1][4][6]

Critical Micelle Concentration and Micelle Formation

As an amphiphilic molecule, sodium octyl sulfate monomers in an aqueous solution will self-
assemble into spherical structures called micelles above a certain concentration known as the
Critical Micelle Concentration (CMC).[8][10] In a micelle, the hydrophobic octyl tails are
sequestered in the core, away from the water, while the hydrophilic sulfate head groups form
the outer surface, interacting with the aqueous environment.[4] This phenomenon is crucial for
its function as a solubilizing agent for poorly water-soluble compounds in drug delivery and
other applications.[3][11]

The formation of micelles is a dynamic equilibrium process. Below the CMC, sodium octyl
sulfate exists predominantly as individual monomers. As the concentration increases to the
CMC, the formation of micelles becomes spontaneous.[4]
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Caption: Micelle formation of sodium octyl sulfate above the CMC.

Experimental Protocols
Synthesis of Sodium Octyl Sulfate

A general procedure for the sulfation of 1-octanol followed by neutralization can be employed. A
common laboratory-scale synthesis involves the reaction of 1-octanol with a sulfating agent,
such as chlorosulfonic acid or a sulfur trioxide-pyridine complex, in an appropriate solvent. The
resulting octyl sulfuric acid is then neutralized with a sodium base, such as sodium hydroxide or
sodium carbonate, to yield sodium octyl sulfate.

Example Protocol Outline:

» Sulfation: 1-octanol is slowly added to a solution of the sulfating agent in a cooled, inert
solvent (e.qg., diethyl ether or dichloromethane) under an inert atmosphere. The reaction
temperature is maintained at a low level (e.g., 0-5 °C) to control the exothermic reaction.
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o Neutralization: After the reaction is complete, the mixture is slowly added to a cooled
agueous solution of sodium hydroxide or sodium carbonate with vigorous stirring. The pH is
carefully adjusted to neutral.

« |solation: The aqueous layer is separated, and the sodium octyl sulfate can be isolated by
evaporation of the water or by precipitation through the addition of a water-miscible organic
solvent like ethanol or acetone. The crude product is then collected by filtration and can be
further purified by recrystallization.

For a detailed, specific synthesis protocol, refer to relevant organic chemistry literature and
patents.[12]

Determination of Critical Micelle Concentration (CMC)

The CMC of sodium octyl sulfate can be determined by various methods that detect the
changes in the physical properties of the solution as a function of surfactant concentration.
Common techniques include surface tensiometry, conductometry, and fluorescence
spectroscopy.

Conductivity Method Protocol:

o Prepare a stock solution of sodium octyl sulfate of a known concentration significantly
above its CMC (e.g., 0.5 M).

o Prepare a series of dilutions from the stock solution to cover a range of concentrations both
below and above the expected CMC (0.13 M).

o Measure the conductivity of each solution at a constant temperature.
» Plot the conductivity versus the concentration of sodium octyl sulfate.

« |dentify the CMC as the point of inflection in the plot, where the slope of the line changes.
Below the CMC, conductivity increases linearly with concentration. Above the CMC, the rate
of increase in conductivity with concentration is lower because the newly added surfactant
molecules form micelles, which have a lower mobility than individual ions.

Applications in Research and Drug Development
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lon-Pairing Agent in High-Performance Liquid
Chromatography (HPLC)

Sodium octyl sulfate is widely used as an ion-pairing reagent in reversed-phase HPLC for the
separation of ionic and highly polar compounds.[13] The underlying principle is the formation of
a neutral ion pair between the anionic sulfate head of the SOS and a cationic analyte. This
increases the hydrophobicity of the analyte, leading to greater retention on a nonpolar

stationary phase.
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Caption: Role of Sodium Octyl Sulfate as an ion-pairing agent in HPLC.

Drug Formulation and Delivery

The surfactant properties of sodium octyl sulfate make it a valuable excipient in
pharmaceutical formulations.[3][11] Its primary roles include:
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e Solubilizing Agent: Enhancing the solubility of poorly water-soluble active pharmaceutical
ingredients (APIs) by encapsulating them within micelles.[3] This can improve the
bioavailability of orally administered drugs.

o Emulsifier and Stabilizer: Used in the formulation of emulsions and suspensions to ensure
stability and uniform distribution of the API.[11]

o Wetting Agent: Improving the wetting of solid dosage forms, which can aid in their
dissolution.

The use of high-purity sodium octyl sulfate is crucial in these applications to meet regulatory
standards and ensure patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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